Cas no 873962-91-5 (Isoxazole,3,4,5-tripropyl-)
Isoxazole,3,4,5-tripropyl- structure
Product Name:Isoxazole,3,4,5-tripropyl-
CAS No:873962-91-5
MF:C12H21NO
MW:195.301243543625
CID:709584
PubChem ID:45123132
Update Time:2025-04-19
Isoxazole,3,4,5-tripropyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,3,4,5-tripropyl-
- 873962-91-5
- 3,4,5-Tripropylisoxazole
-
- Inchi： 1S/C12H21NO/c1-4-7-10-11(8-5-2)13-14-12(10)9-6-3/h4-9H2,1-3H3
- InChI Key： CAWDJPGMYPSRKW-UHFFFAOYSA-N
- SMILES： O1C(CCC)=C(C(CCC)=N1)CCC
Computed Properties
- Exact Mass: 195.162
- Monoisotopic Mass: 195.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 4.1
Isoxazole,3,4,5-tripropyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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